Cas no 914654-90-3 (2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine)

2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine structure
914654-90-3 structure
Product Name:2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine
CAS No:914654-90-3
MF:C9H12N4
MW:176.21838092804
CID:2105472
Update Time:2023-08-03

2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrazine
    • BFHZHXKNNIRLOK-UHFFFAOYSA-N
    • 2-(1,1-Dimethylethyl)-[1,2,4]triazolo[1,5-a]pyrazine
    • Inchi: 1S/C9H12N4/c1-9(2,3)8-11-7-6-10-4-5-13(7)12-8/h4-6H,1-3H3
    • InChI Key: BFHZHXKNNIRLOK-UHFFFAOYSA-N
    • SMILES: N12C=CN=CC1=NC(C(C)(C)C)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Topological Polar Surface Area: 43.1
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